Cas no 1806073-19-7 (3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806073-19-7
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915284
• Update Time: 2025-06-09

3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-4-2-12-7(13)3(1-11)5(4)6(9)10/h2,6H,1,11H2,(H,12,13)
• InChI Key： GINDZQVPNIBWEM-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(CN)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine

Introduction to 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806073-19-7)

3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806073-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine is characterized by the presence of a bromo substituent at the 5-position, a difluoromethyl group at the 4-position, and a hydroxyl group at the 2-position. The aminomethyl group at the 3-position adds further complexity and reactivity to the molecule, making it an interesting candidate for various biological studies.

Recent research has highlighted the potential of 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine in modulating key biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine have also been explored in recent studies. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and inhibit the activation of microglia.

The pharmacokinetic properties of 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine have been evaluated in preclinical models. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, suggesting its potential for further development as an orally administered therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

In terms of safety, preliminary toxicological assessments have indicated that 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before it can be advanced to clinical trials.

The synthesis of 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine involves several steps, including the formation of the pyridine ring, introduction of the bromo and difluoromethyl substituents, and functionalization with the aminomethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, 3-(Aminomethyl)-5-bromo-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1806073-19-7) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this molecule, making it an exciting area of study in medicinal chemistry. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play a significant role in the development of novel therapies for various diseases.